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Compound of Interest

Compound Name: ELA-32(human)

Cat. No.: B15569520 Get Quote

These application notes provide a comprehensive guide for the quantification of Elabela-32

(ELA-32) in biological samples using a sandwich Enzyme-Linked Immunosorbent Assay

(ELISA) kit. This document is intended for researchers, scientists, and drug development

professionals.

Introduction
Elabela (ELA), also known as Apela or Toddler, is a recently identified peptide hormone that

acts as an endogenous ligand for the Apelin Receptor (APJ). The mature 32-amino acid form,

ELA-32, is processed from a larger precursor and plays a crucial role in various physiological

processes. Notably, the ELA-APJ signaling axis is vital for cardiovascular development and

function, with research suggesting its involvement in angiogenesis, regulation of vascular tone,

and maintaining self-renewal of human embryonic stem cells through the PI3K/AKT pathway.[1]

Dysregulation of this pathway has been implicated in cardiovascular diseases and cancer.

The ELA-32 ELISA kit is a quantitative immunoassay designed for the sensitive and specific

measurement of human ELA-32 in serum, plasma, and other biological fluids. This assay

employs a sandwich ELISA format, providing a robust tool for investigating the role of ELA-32

in health and disease.

Principle of the Assay
The ELA-32 ELISA kit is based on the sandwich immunoassay technique. A microplate is pre-

coated with a monoclonal antibody specific for ELA-32. During the assay, standards and
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samples are added to the wells, and any ELA-32 present is bound by the immobilized antibody.

Following a washing step, a biotinylated detection antibody specific for ELA-32 is added, which

binds to the captured ELA-32, forming a sandwich. Subsequently, Streptavidin conjugated to

Horseradish Peroxidase (HRP) is added and binds to the biotinylated detection antibody. After

a final wash, a TMB substrate solution is added, which is catalyzed by the HRP to produce a

blue-colored product. The reaction is then stopped by the addition of an acidic stop solution,

resulting in a yellow-colored product. The intensity of the color is directly proportional to the

concentration of ELA-32 in the samples. The absorbance is measured at 450 nm, and the

concentration of ELA-32 is determined by interpolating from a standard curve.

ELA-32 Signaling Pathway
ELA-32 exerts its biological effects by binding to the Apelin Receptor (APJ), a G protein-

coupled receptor (GPCR).[2] This interaction initiates a cascade of intracellular signaling events

that can be broadly categorized into G protein-dependent and β-arrestin-dependent pathways.

[1][3] Key downstream signaling pathways include the PI3K/AKT/mTOR pathway, which is

crucial for cell survival, proliferation, and angiogenesis, and the ERK1/2 (MAPK) pathway.[1][4]

In some cellular contexts, ELA-32 signaling has also been shown to inhibit the TGF-β/Smad

pathway.[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/32000202/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2021.630548/full
https://pubmed.ncbi.nlm.nih.gov/33746758/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2021.630548/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC8688647/
https://pubmed.ncbi.nlm.nih.gov/40389799/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Cell Membrane

Intracellular Space

G Protein-Dependent

PI3K/AKT Pathway TGF-β Pathway Inhibition

ELA-32

APJ Receptor
(GPCR)

Binds

G Protein

Activates

β-Arrestin

Recruits

PI3K

Activates

TGF-β/Smad
Pathway

Inhibits

↓ cAMP ↑ Intracellular Ca²⁺ ERK1/2
(MAPK) AKT

mTOR

Cell Survival &
Proliferation Angiogenesis

Fibrosis

Inhibited

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Add 50 µL of Diluted Standard,
Blank, or Sample to each well

Immediately add 50 µL of
Biotinylated-Conjugate (1x)

Cover and incubate for 1 hour at 37°C

Aspirate and wash wells 3 times
with 1x Wash Buffer

Add 100 µL of Streptavidin-HRP
Working Solution (1x)

Cover and incubate for 60 minutes at 37°C

Aspirate and wash wells 5 times
with 1x Wash Buffer

Add 90 µL of TMB Substrate Solution

Incubate for 20 minutes at 37°C in the dark

Add 50 µL of Stop Reagent

Read absorbance at 450 nm
within 5 minutes

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

